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Compound of Interest

Compound Name: Borrelidin

Cat. No.: B1234868

Get Quote

Executive Summary
Borrelidin is an 18-membered polyketide macrolide distinguished by a rare nitrile functionality

and a cyclopentane side chain.[1][2] Originally isolated from Streptomyces rochei, it acts as a

potent, non-competitive inhibitor of bacterial and eukaryotic threonyl-tRNA synthetase (ThrRS),

arresting protein translation by preventing threonine activation.[2][3] Its structural complexity

and potent anti-angiogenic activity make it a critical target for drug development.

This guide details the genetic architecture governing borrelidin biosynthesis—specifically the

unique nitrile formation pathway—and provides a standardized, self-validating protocol for its

isolation from Streptomyces species.[2]

Part 1: The Producer Strains
While Streptomyces rochei was the original source (Berger et al., 1949), Streptomyces

parvulus Tü 4055 has become the model organism for genetic characterization due to its stable

production profile and well-mapped gene cluster.[2]
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Strain Role in Research Culture Characteristics

S. parvulus Tü 4055 Genetic Model

High titer producer; amenable

to genetic manipulation (e.g.,

bor cluster knockout).[2]

S. rochei Original Source

Robust growth in soy-mannitol

media; historical baseline for

extraction protocols.[2]

S. californicus Alternative Source

Often produces borrelidin

analogs; useful for structure-

activity relationship (SAR)

studies.[2]

Part 2: Biosynthetic Logic & The bor Cluster
The biosynthesis of borrelidin deviates from standard Type I Polyketide Synthase (PKS) logic

in two critical ways: the incorporation of a specific cycloalkane starter unit and the post-PKS

installation of a nitrile group from a methyl precursor.[1]

The PKS Assembly Line
The macrolide core is assembled by a modular Type I PKS encoded by genes borA1 through

borA6.[2]

Starter Unit: Unlike typical acetate/propionate starters, borrelidin initiates with trans-

cyclopentane-1,2-dicarboxylic acid (trans-1,2-CPDA).[2][4][5] This unit is biosynthesized

separately and loaded onto the PKS.

Module Anomaly: The gene cluster encodes six extension modules (borA1-A6), yet the

structure implies a nonaketide origin.[2][4] This suggests iterative module usage or stuttering

mechanisms during chain elongation.

The Nitrile "Hook" (Mechanistic Insight)
The C12-nitrile group is not incorporated as a pre-formed unit.[2] Instead, it is synthesized in

situ on the polyketide backbone via a rare oxidative sequence targeting a methyl group derived
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from methylmalonyl-CoA.[2]

The Pathway:

Methylation: A methyl group is introduced by the PKS (standard extension).

Oxidation (borI): The P450 monooxygenase BorI hydroxylates the methyl group to a primary

alcohol.

Transamination (borJ): The aminotransferase BorJ converts the alcohol (likely via an

aldehyde intermediate) into an amine.[2]

Dehydrogenation (borK): The oxidoreductase BorK catalyzes the conversion of the amine to

the nitrile, potentially through an aldoxime intermediate.

Biosynthetic Pathway Diagram
The following diagram illustrates the flow from the unique starter unit through the PKS

assembly to the post-PKS nitrile formation.

Nitrile Formation (Post-PKS)
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Caption: Biosynthetic flow from the trans-1,2-CPDA starter unit through PKS assembly to the

multi-step enzymatic conversion of the C12-methyl group into the nitrile moiety.[2][4]

Part 3: Genetic Architecture Reference
The bor cluster in S. parvulus Tü 4055 is the definitive reference for genetic engineering.
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Gene Function Mechanism/Notes

borA1 - borA6 Polyketide Synthase

Encodes the loading domain

and extension modules for the

macrolide ring.[2]

borI P450 Monooxygenase
First step of nitrile formation;

hydroxylates the C12 methyl.

borJ Aminotransferase

Converts the C12

alcohol/aldehyde to an amine.

Essential for nitrile logic.[6][7]

borK Oxidoreductase
Final oxidation of the amine to

the nitrile group.

borG Thioesterase

Type II thioesterase; likely

involved in editing or release

efficiency.[2]

borC, D, E, F Starter Unit Synthesis
Biosynthesis of the trans-1,2-

CPDA starter unit.

Part 4: Isolation & Purification Protocol
This protocol is designed for S. parvulus or S. rochei cultured in liquid medium.[2] It utilizes the

lipophilic nature of borrelidin (due to the macrolide ring) for extraction.

Fermentation & Extraction Workflow
Reagents: Ethyl Acetate (EtOAc), Methanol (MeOH), Formic Acid.[2]

Inoculation: Inoculate 50 mL seed culture (tryptic soy broth) with spore suspension. Incubate

48h at 28°C, 180 rpm.

Production Culture: Transfer 5% (v/v) seed to 1L Production Medium (Glucose 2%, Soybean

meal 2%, CaCO3 0.5%). Ferment for 5–7 days.

Lysis/Filtration:
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Separate mycelia from supernatant via centrifugation (4000 rpm, 20 min).

Note: Borrelidin is largely excreted, but significant amounts remain mycelium-bound.[2]

Extract both phases for maximum yield.

Solvent Extraction:

Supernatant: Adjust pH to 6.0. Extract 2x with equal volume EtOAc.

Mycelia: Macerate in Acetone or MeOH; filter; evaporate solvent; partition residue between

water and EtOAc.

Concentration: Combine EtOAc fractions, dry over anhydrous Na2SO4, and evaporate to

dryness in vacuo to yield crude extract (oily/gum-like).

Purification & Validation (HPLC)
System: C18 Reverse-Phase Column (e.g., Agilent Zorbax Eclipse, 5µm, 4.6 x 150mm). Mobile

Phase: Acetonitrile (ACN) / Water + 0.1% Formic Acid.[2]

Step Time (min) % ACN Flow Rate

Equilibration 0-2 30% 1.0 mL/min

Gradient 2-20 30% -> 95% 1.0 mL/min

Wash 20-25 95% 1.0 mL/min

Detection: Monitor at 256 nm (characteristic conjugated diene absorption).

Isolation Logic Diagram
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Caption: Dual-phase extraction workflow ensuring recovery of both secreted and mycelium-

bound borrelidin prior to HPLC purification.

Part 5: Analytical Validation
To confirm the identity of the isolated compound without full sequencing, rely on these specific

chemical signatures:
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UV-Vis: Maxima at 256 nm (diene system).

Mass Spectrometry (ESI-MS):

Molecular Ion: m/z488.3 [M-H]- (Negative mode) or m/z512.3 [M+Na]+ (Positive mode).[2]

1H-NMR (Diagnostic Peaks):

Conjugated Diene: Signals around δ 6.0–7.0 ppm.

Nitrile Environment: While the nitrile carbon itself is visible in 13C-NMR (~118 ppm), the

protons on the adjacent methyl groups often show distinct shifts compared to non-nitrile

analogs.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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